Cas no 156967-66-7 (2H,6H-Oxireno[3'',4'']pyrano[2'',3'':5',6']benz[1',2':6,7]indeno[1,2-b]indol-3-ol,3,3a,4b,5,6a,7,12,12b,12c,13,14,14a-dodecahydro-12b,12c-dimethyl-2-[1-methyl-1-[(3-methyl-2-buten-1-yl)oxy]ethyl]-,(2S,3R,3aR,4aS,4bR,6aS,12bS,12cS,14aS)-)

2H,6H-Oxireno[3'',4'']pyrano[2'',3'':5',6']benz[1',2':6,7]indeno[1,2-b]indol-3-ol,3,3a,4b,5,6a,7,12,12b,12c,13,14,14a-dodecahydro-12b,12c-dimethyl-2-[1-methyl-1-[(3-methyl-2-buten-1-yl)oxy]ethyl]-,(2S,3R,3aR,4aS,4bR,6aS,12bS,12cS,14aS)- structure
156967-66-7 structure
Product name:2H,6H-Oxireno[3'',4'']pyrano[2'',3'':5',6']benz[1',2':6,7]indeno[1,2-b]indol-3-ol,3,3a,4b,5,6a,7,12,12b,12c,13,14,14a-dodecahydro-12b,12c-dimethyl-2-[1-methyl-1-[(3-methyl-2-buten-1-yl)oxy]ethyl]-,(2S,3R,3aR,4aS,4bR,6aS,12bS,12cS,14aS)-
CAS No:156967-66-7
MF:C32H43NO4
MW:505.688129663467
CID:159639

2H,6H-Oxireno[3'',4'']pyrano[2'',3'':5',6']benz[1',2':6,7]indeno[1,2-b]indol-3-ol,3,3a,4b,5,6a,7,12,12b,12c,13,14,14a-dodecahydro-12b,12c-dimethyl-2-[1-methyl-1-[(3-methyl-2-buten-1-yl)oxy]ethyl]-,(2S,3R,3aR,4aS,4bR,6aS,12bS,12cS,14aS)- Chemical and Physical Properties

Names and Identifiers

    • 2H,6H-Oxireno[3'',4'']pyrano[2'',3'':5',6']benz[1',2':6,7]indeno[1,2-b]indol-3-ol,3,3a,4b,5,6a,7,12,12b,12c,13,14,14a-dodecahydro-12b,12c-dimethyl-2-[1-methyl-1-[(3-methyl-2-buten-1-yl)oxy]ethyl]-,(2S,3R,3aR,4aS,4bR,6aS,12bS,12cS,14aS)-
    • 2H,6H-Oxireno[3'',4'']pyrano[2'',3'':5',6']benz[1',2':6,7]indeno[1,2-b]indol-3-ol,3,3a,4b,5,6a,7,12,12b,12c,13,14,14a-dodecah
    • 2H,6H-Oxireno[3'',4'']pyrano[2'',3'':5',6']benz[1',2':6,7]indeno[1,2-b]indol-3-ol,3,3a,4b,5,6a,7,12,12b,12c,13,14,14a-dodecahydro-12b,12c-dimethyl-2-[1-methyl-1-[(3-methyl-2-buten-1-yl)oxy]ethyl]-,(2S
    • (-)-Terpendole D
    • 2H,6H-Oxireno[4',4'a]-1-benzopyrano[5',6':6,7]indeno[1,2-b]indol-3-ol,3,3a,4b,5,6a,7,12,12b,12c,13,14,14a-dodecahydro-12b,12c-dimethyl-2-[1-methyl-1-[(3-methyl-2-butenyl)oxy]ethyl]-,(2S,3R,3aR,4aS,4bR,6aS,12bS,12cS,14aS)- (9CI)
    • Terpendole D
    • Inchi: 1S/C32H43NO4/c1-18(2)14-16-35-29(3,4)27-25(34)28-32(37-28)23-12-11-19-17-21-20-9-7-8-10-22(20)33-26(21)31(19,6)30(23,5)15-13-24(32)36-27/h7-10,14,19,23-25,27-28,33-34H,11-13,15-17H2,1-6H3
    • InChI Key: FDTNBKQWBBOKDI-UHFFFAOYSA-N
    • SMILES: C/C(=C\COC(C1C(O)C2C3(C(CCC4(C5(C(CC6C7C(=CC=CC=7)NC=65)CCC43)C)C)O1)O2)(C)C)/C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • XLogP3: 4.444

2H,6H-Oxireno[3'',4'']pyrano[2'',3'':5',6']benz[1',2':6,7]indeno[1,2-b]indol-3-ol,3,3a,4b,5,6a,7,12,12b,12c,13,14,14a-dodecahydro-12b,12c-dimethyl-2-[1-methyl-1-[(3-methyl-2-buten-1-yl)oxy]ethyl]-,(2S,3R,3aR,4aS,4bR,6aS,12bS,12cS,14aS)- Related Literature

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